Cas no 1604-42-8 (9,10-Anthracenedione,1,6-dinitro-)
1604-42-8 structure
Product Name:9,10-Anthracenedione,1,6-dinitro-
CAS No:1604-42-8
MF:C14H6N2O6
MW:298.207243442535
CID:208477
PubChem ID:74146
Update Time:2025-04-19
9,10-Anthracenedione,1,6-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Anthracenedione,1,6-dinitro-
- 1,6-dinitroanthracene-9,10-dione
- 1,6-dinitroanthraquinone
- EINECS 216-512-4
- NS00025225
- DTXSID00166877
- UQKJUEALIQRECQ-UHFFFAOYSA-N
- 1,6-Dinitroanthrachinon
- SCHEMBL10948128
- 1604-42-8
- 1,6-dinitro-anthraquinone
-
- Inchi: 1S/C14H6N2O6/c17-13-9-2-1-3-11(16(21)22)12(9)14(18)8-5-4-7(15(19)20)6-10(8)13/h1-6H
- InChI Key: UQKJUEALIQRECQ-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC(=CC=2C(C2C=CC=C(C=21)[N+](=O)[O-])=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 298.02258
- Monoisotopic Mass: 298.023
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 536
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 126A^2
- XLogP3: 2.5
Experimental Properties
- Density: 1.631
- Boiling Point: 563.4°Cat760mmHg
- Flash Point: 294°C
- Refractive Index: 1.714
- PSA: 120.42
9,10-Anthracenedione,1,6-dinitro- Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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